Cas no 1184255-71-7 (2-(2,2-Difluoroethoxy)-6-methylaniline)

• Product Name: 2-(2,2-Difluoroethoxy)-6-methylaniline
• CAS No: 1184255-71-7
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5741352
• PubChem ID: 60921871
• Update Time: 2025-10-17

2-(2,2-Difluoroethoxy)-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Difluoroethoxy)-6-methylphenylamine
• 1184255-71-7
• 2-(2,2-Difluoro-ethoxy)-6-methyl-phenylamine
• EN300-1294964
• 2-(2,2-difluoroethoxy)-6-methylaniline
• A1-04710
• Benzenamine, 2-(2,2-difluoroethoxy)-6-methyl-
• 2-(2,2-Difluoroethoxy)-6-methylaniline

• Inchi： 1S/C9H11F2NO/c1-6-3-2-4-7(9(6)12)13-5-8(10)11/h2-4,8H,5,12H2,1H3
• InChI Key： LMDXBFSXZJEMIK-UHFFFAOYSA-N
• SMILES： FC(COC1=CC=CC(C)=C1N)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 265.2±40.0 °C(Predicted)
• pka: 4.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(2,2-Difluoroethoxy)-6-methylaniline

Comprehensive Overview of 2-(2,2-Difluoroethoxy)-6-methylaniline (CAS No. 1184255-71-7): Properties, Applications, and Industry Trends

2-(2,2-Difluoroethoxy)-6-methylaniline (CAS No. 1184255-71-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This difluoroethoxy-substituted aniline derivative combines a methyl group at the 6-position with a 2,2-difluoroethoxy moiety at the 2-position, creating a versatile building block for synthetic applications. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable in drug discovery.

Recent studies highlight the growing demand for fluorinated aromatic amines like 2-(2,2-Difluoroethoxy)-6-methylaniline in developing kinase inhibitors and anticancer agents. Researchers are particularly interested in its potential to improve bioavailability and target selectivity—key challenges addressed in modern small-molecule drug design. The compound’s electron-withdrawing difluoroethoxy group also influences its reactivity in palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry methodologies.

From an industrial perspective, CAS 1184255-71-7 aligns with the trend toward sustainable fluorination techniques. Manufacturers are optimizing synthesis routes to reduce HF byproducts, responding to environmental regulations—a frequent search query among chemists. Analytical data shows 95% purity thresholds for most commercial batches, with HPLC and NMR spectroscopy being standard characterization tools, as verified in recent patent literature (e.g., WO2021158932).

The compound’s stability under physiological pH (6–8) makes it suitable for prodrug development, another trending focus area. Computational models predict favorable ADME properties, with logP values around 2.1–2.5, balancing solubility and membrane permeability. These features correlate with frequent searches for "fluorine in drug design" and "aniline derivatives for medicinal chemistry," reflecting market interest.

In agrochemicals, 2-(2,2-Difluoroethoxy)-6-methylaniline serves as an intermediate for herbicide safeners. Its ability to modulate plant enzyme systems without toxicity aligns with the demand for eco-friendly crop protection solutions—a sector projected to grow at 6.2% CAGR through 2030. Regulatory filings indicate compliance with REACH and EPA guidelines, addressing another common industry concern.

Storage recommendations typically specify inert atmospheres at 2–8°C to preserve the primary amine functionality. Technical bulletins emphasize compatibility with Boc-protection strategies, a frequent workflow question among synthetic chemists. Recent retrosynthetic analyses suggest novel disconnections via Cu-mediated etherification, reducing reliance on traditional Williamson synthesis.

Market intelligence reveals increasing custom synthesis inquiries for this compound, particularly from CDMOs serving oncology pipelines. Pricing trends reflect scale-dependent economics, with gram-scale orders (~$1,200/g) dropping significantly at kilogram quantities—critical data for budget-conscious researchers searching "bulk fluorinated intermediates."

Ongoing research explores its utility in PET tracer development, leveraging the 18F-isotopologue potential. This application taps into the booming molecular imaging market, where users frequently search for "fluorine-18 precursors." Safety profiles indicate standard amine handling protocols apply, with no unusual hazards reported—an important distinction from regulated fluorinated substances.

In conclusion, 2-(2,2-Difluoroethoxy)-6-methylaniline (CAS 1184255-71-7) exemplifies the intersection of fluorine chemistry and functional group compatibility. Its dual applicability in life sciences and materials innovation positions it as a compound to watch, especially as structure-activity relationship (SAR) studies evolve. The scientific community’s focus on metabolically stable motifs ensures sustained relevance in peer-reviewed literature and industrial R&D pipelines alike.